Cas no 53866-34-5 (Estrone-d)

Estrone-d structure
Estrone-d structure
Product Name:Estrone-d
CAS No:53866-34-5
MF:C18H22O2
MW:274.390732288361
CID:367119
PubChem ID:11737421
Update Time:2025-04-19

Estrone-d Chemical and Physical Properties

Names and Identifiers

    • Estra-1,3,5(10)-trien-17-one-2,4,16,16-d4,3-hydroxy-
    • Estrone-2,4,16,16-d4
    • Estrone-d4
    • 2,4,16,16-D4-estrone
    • Aquacrine-d4
    • Crinovaryl-d4
    • Cristallovar-d4
    • Crystogen-d4
    • E1-2,4,16,16-d4
    • Wynestron-d4
    • Estrone-d
    • F90860
    • SCHEMBL1331279
    • Estrone D4 (2,4,16,16-D4)
    • 1,3,5(10)-Estratrien-3-ol-17-one-d4
    • DTXSID80471456
    • HY-B0234S2
    • CS-0375634
    • Estrone-2,4,16,16-d4, 95 atom % D
    • Estrone D4 (2,4,16,16-D4) 100 microg/mL in Acetonitrile
    • (3aS,3bR,9bS,11aS)-7-hydroxy-11a-methyl(2,2,6,8-?H?)-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
    • 3-Hydroxyestra-1,3,5(10)-trien-17-one-d4
    • (8R,9S,13S,14S)-2,4,16,16-tetradeuterio-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-one
    • MS-23903
    • 53866-34-5
    • ESTRONE (2,4,16,16-D4, 97%)
    • Inchi: 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m1/s1/i3D,7D2,10D
    • InChI Key: DNXHEGUUPJUMQT-QSPUTOQOSA-N
    • SMILES: O=C1C([2H])([2H])C[C@H]2[C@@H]3CCC4C([2H])=C(C([2H])=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

  • Exact Mass: 274.18700
  • Monoisotopic Mass: 274.187086924g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • Surface Charge: 0
  • Tautomer Count: 18
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not available
  • Density: 1.182
  • Melting Point: 258-260 °C(lit.)
  • Boiling Point: 445.17°C at 760 mmHg
  • Flash Point: 189.72°C
  • Refractive Index: 1.587
  • PSA: 37.30000
  • LogP: 3.81740
  • Solubility: Not available

Estrone-d Security Information

  • WGK Germany:3
  • Hazard Category Code: 60-61-45
  • Safety Instruction: 53-22-36/37/39-45
  • Hazardous Material Identification: T
  • Risk Phrases:R60; R61

Estrone-d Pricemore >>

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